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Compound of Interest

Compound Name: Kohinool

Cat. No.: B1628114

Introduction

The Koh-i-Noor Rapidograph pen is a high-precision technical pen favored by researchers,
scientists, and design professionals for its ability to produce consistent and precise lines.[1]
Proper filling and maintenance are crucial for optimal performance and longevity of the
instrument. These application notes provide a detailed, step-by-step guide for filling both
vintage (piston-filler) and modern (refillable ink reservoir) models of the Koh-i-Noor
Rapidograph pen. Adherence to these protocols will ensure reliable and uninterrupted line work
for various technical applications.
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Nib unit unscrews from the _ _ _
) ) ) Nib unit unscrews from the ink
Disassembly barrel; piston mechanism can

reservoir section
be unscrewed from the back
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Experimental Protocols: Filling the Koh-i-Noor
Rapidograph Pen
Materials

» Koh-i-Noor Rapidograph Pen (Vintage or Modern)

Appropriate technical pen ink (e.g., Koh-i-Noor Ultradraw or similar)

Lint-free cloth or paper towel

For Modern Pens: Eyedropper or blunt-needle syringe

Optional: Koh-i-Noor pen cleaning kit or a solution of water and ammonia for cleaning

Protocol 1: Filling a Vintage Koh-i-Noor Rapidograph
Pen (Piston-Filler)

Objective: To correctly fill the ink reservoir of a vintage, piston-filler style Koh-i-Noor
Rapidograph pen.

Procedure:

Preparation: Begin by unscrewing and removing the cap from the end of the pen barrel to
expose the knurled filling knob.[2]

o Expel Air: Turn the filling knob counter-clockwise (to the left) until the internal piston is fully
extended.[3][4][5] This action expels any air currently in the barrel.

» Immerse the Nib: Submerge the entire nib and the front section of the pen into the ink bottle.
Ensure the nib is fully covered by the ink.

e Draw Ink: Turn the filling knob clockwise (to the right) to draw ink up into the barrel.[3] To
ensure a complete fill, it is recommended to repeat the process of turning the knob left and
then right a few times to expel any trapped air and draw in the maximum amount of ink.[3][4]

o Cleaning: Once filled, remove the nib from the ink bottle and use a lint-free cloth to wipe
away any excess ink from the nib and pen section.
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» Reassembly: Screw the end cap back onto the barrel.

« Initiate Ink Flow: If the ink does not flow immediately, gently shake the pen (axis-aligned) to
help the ink move into the feed.[6] A bulb syringe can also be used to gently force air through
the nib, which will help to start the ink flow.[5][7]

Protocol 2: Filling a Modern Koh-i-Noor Rapidograph
Pen (Refillable Ink Reservoir)

Objective: To correctly fill the ink reservoir of a modern Koh-i-Noor Rapidograph pen using
bottled ink.

Procedure:

Disassembly: Unscrew the pen barrel from the nib section to access the ink reservoir.[8]

« Filling the Reservoir: Using an eyedropper or a blunt-needle syringe, carefully fill the ink
reservoir with your chosen technical ink.[8] Be mindful not to overfill; there is often a line
indicating the maximum fill level.[8]

o Reassembly: Carefully screw the nib section back onto the ink reservoir and then reattach
the barrel.[8]

« Initiate Ink Flow: To start the ink flow, you can use a bulb syringe placed over the tip of the
nib.[8] Squeezing the bulb will create suction and draw the ink down through the feed to the
tip.[7][8] This may take a few moments, especially with finer nib sizes.[8]

Mandatory Visualizations
Workflow for Filling a Vintage Koh-i-Noor Rapidograph
Pen
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Caption: Workflow for filling a vintage Koh-i-Noor Rapidograph pen.

Workflow for Filling a Modern Koh-i-Noor Rapidograph
Pen

Preparation Filling Process Final Steps Completion

Initiate Ink Flow
with Bulb Syringe

Screw Nib Section
and Barrel

Fill Reservoir with
Eyedropper/Syringe

Unscrew Barrel Pen Ready for Use

Click to download full resolution via product page

Caption: Workflow for filling a modern Koh-i-Noor Rapidograph pen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Koh-i-Noor
Rapidograph Pen Usage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1628114+#step-by-step-guide-to-filling-a-koh-i-noor-
rapidograph-pen]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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